Cas no 2228699-38-3 (2-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine)

• Product Name: 2-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine
• CAS No: 2228699-38-3
• MF: C₉H₉FN₂O₂
• MW: 196.178365468979
• CID: 6556393
• PubChem ID: 165752127
• Update Time: 2025-07-24

2-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine
• EN300-1799294
• 2228699-38-3

• Inchi： 1S/C9H9FN2O2/c1-6(5-11)8-4-7(12(13)14)2-3-9(8)10/h2-4H,1,5,11H2
• InChI Key： XBRPYAJBZQXEOG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(=C)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.06480570g/mol
• Monoisotopic Mass: 196.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine

Professional Introduction to Compound with CAS No. 2228699-38-3 and Product Name: 2-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine

The compound identified by the CAS number 2228699-38-3 and the product name 2-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic aromatic amines, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both fluoro and nitro substituents on the phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further medicinal chemistry exploration.

One of the most compelling aspects of 2-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine is its potential in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Recent studies have highlighted the role of fluoro-substituted aromatic compounds in enhancing drug bioavailability and metabolic stability, which are critical factors in pharmaceutical design. The nitro group, on the other hand, introduces electrophilic centers that can participate in various chemical reactions, enabling the synthesis of more complex derivatives with tailored biological activities.

In the context of current research, this compound has been investigated for its interaction with specific enzymes and receptors. For instance, preliminary studies suggest that it may exhibit inhibitory effects on certain kinases involved in cell signaling pathways. These pathways are often dysregulated in diseases such as cancer, making targeted inhibition a promising therapeutic strategy. The fluoro group's ability to influence electronic properties and metabolic fate has been particularly noted in studies aiming to optimize drug-like properties.

The synthesis of 2-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the nitration of a fluorinated phenyl precursor followed by condensation with an appropriate alkene derivative. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving scalability. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

From a computational chemistry perspective, the molecular modeling of 2-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine has provided insights into its binding interactions with biological targets. The combination of quantum mechanical calculations and molecular dynamics simulations has helped researchers predict binding affinities and identify key pharmacophoric elements. Such computational approaches are increasingly integral to drug discovery pipelines, allowing for rapid screening of virtual libraries before experimental validation.

The pharmacological profile of this compound is further enhanced by its solubility characteristics, which can be modulated through structural modifications. Fluoro-substituted compounds often exhibit improved solubility in both aqueous and lipid environments, facilitating their absorption and distribution within biological systems. This property is particularly important for oral formulations where bioavailability is a limiting factor.

Future directions in the study of 2-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine include exploring its potential as an intermediate in the synthesis of more complex molecules. By leveraging its reactive sites, researchers aim to develop novel analogs with enhanced potency and selectivity. Additionally, investigating its behavior in preclinical models will provide valuable data on its safety profile and therapeutic efficacy.

The integration of high-throughput screening technologies has accelerated the discovery process for compounds like 2-(2-fluoro-5-nitrophenyl)prop-2-en-1-amine by enabling rapid assessment of large libraries against multiple targets. This approach has been instrumental in identifying lead compounds for further optimization. The synergy between experimental synthesis and computational analysis continues to drive innovation in medicinal chemistry.

In summary, 2228699-38-3 (cas no2228699-38-3) represents a promising candidate for further development in pharmaceutical research due to its unique structural features and potential biological activities. The combination of fluoro and nitro substituents offers a rich chemical space for exploration, while advancements in synthetic methodologies ensure efficient production at scale. As research progresses, this compound is poised to contribute significantly to the development of new therapeutic agents targeting various human diseases.